Cas no 1021109-32-9 (3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one)

• Product Name: 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one
• CAS No: 1021109-32-9
• MF: C₂₄H₂₂N₆O₃
• MW: 442.469884395599
• CID: 5984246
• PubChem ID: 42111695
• Update Time: 2025-07-17

3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one
• 3-[4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one
• 1021109-32-9
• F5232-0063
• AKOS024501947
• 3-(4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one
• VU0638290-1

• Inchi： 1S/C24H22N6O3/c1-16-8-9-25-21(14-16)26-20-6-7-22(28-27-20)29-10-12-30(13-11-29)23(31)18-15-17-4-2-3-5-19(17)33-24(18)32/h2-9,14-15H,10-13H2,1H3,(H,25,26,27)
• InChI Key： DYKPNRHOEDKLPZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CCN(C2=NN=C(NC3=NC=CC(C)=C3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 442.17533859g/mol
• Monoisotopic Mass: 442.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one

Recent Advances in the Study of 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one (CAS: 1021109-32-9)

The compound 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one (CAS: 1021109-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific tyrosine kinases implicated in cancer progression. Structural analysis reveals that the pyridazine and chromen-2-one moieties are critical for its binding affinity, while the piperazine linker enhances solubility and bioavailability. These features make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit tumor growth in various cancer models, including breast and lung cancer. Mechanistic investigations suggest that it disrupts key signaling pathways, such as the PI3K/AKT and MAPK cascades, leading to apoptosis and cell cycle arrest. Additionally, its selectivity profile minimizes off-target effects, reducing potential toxicity.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and overcoming potential resistance mechanisms. Ongoing research is exploring structural modifications to improve its efficacy and reduce side effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, 3-(4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one represents a significant advancement in targeted cancer therapy. Its unique structural features and potent biological activity underscore its potential as a lead compound for future drug development. Continued research will be essential to fully realize its therapeutic potential.